Cas no 1536380-83-2 (2-Bromo-4-fluorobenzene-1-carbothioamide)

2-Bromo-4-fluorobenzene-1-carbothioamide structure
1536380-83-2 structure
Product Name:2-Bromo-4-fluorobenzene-1-carbothioamide
CAS No:1536380-83-2
MF:C7H5BrFNS
MW:234.088702917099
CID:5690466
PubChem ID:83292310
Update Time:2023-10-13

2-Bromo-4-fluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-fluorobenzene-1-carbothioamide
    • EN300-1599610
    • 1536380-83-2
    • Benzenecarbothioamide, 2-bromo-4-fluoro-
    • Inchi: 1S/C7H5BrFNS/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H2,10,11)
    • InChI Key: JIMPQBDFPLAETL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(N)=S)F

Computed Properties

  • Exact Mass: 232.93101g/mol
  • Monoisotopic Mass: 232.93101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.716±0.06 g/cm3(Predicted)
  • Boiling Point: 295.8±50.0 °C(Predicted)
  • pka: 12.01±0.29(Predicted)

2-Bromo-4-fluorobenzene-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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